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This document provides a comprehensive technical overview of the safety protocols, handling

procedures, and material safety data for 2-Iodo-5-nitroaniline (CAS No. 5459-50-7). It is

intended for researchers, chemists, and professionals in drug development and synthetic

chemistry who may handle this compound. The information herein is synthesized from

established safety data sheets and chemical literature to ensure a high standard of scientific

integrity and operational safety.

Executive Summary: Hazard Profile and Core
Precautions
2-Iodo-5-nitroaniline is an aromatic amine and a nitro compound, a class of chemicals that

warrants careful handling due to potential toxicity. While comprehensive toxicological data for

this specific isomer is limited, available information and data from structurally similar

compounds indicate it should be treated as a hazardous substance. The primary risks are

associated with irritation to the skin, eyes, and respiratory system.[1] Structurally related

nitroanilines are known to be toxic if swallowed, inhaled, or absorbed through the skin, with

potential to cause damage to organs, particularly the blood, through prolonged or repeated

exposure.[2][3][4] Therefore, a conservative approach to safety is paramount. All operations

should be conducted under the assumption that the compound is toxic and irritant, mandating

the use of stringent engineering controls and appropriate personal protective equipment (PPE).
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Physicochemical and Structural Properties
Understanding the physical and chemical properties of 2-Iodo-5-nitroaniline is fundamental to

its safe handling and use in experimental design. The molecule features a benzene ring

substituted with an amino group (-NH₂), an iodine atom (-I), and a nitro group (-NO₂).[5] This

substitution pattern, particularly the presence of electron-withdrawing iodo and nitro groups,

influences the compound's reactivity and physical characteristics.[5]

Property Value Source(s)

Chemical Formula C₆H₅IN₂O₂ [5][6]

Molecular Weight 264.02 g/mol [5][7]

CAS Number 5459-50-7 [6][8][9]

Appearance Solid (often crystalline) [1][8]

Boiling Point 363.1 °C at 760 mmHg [5][6]

Density 2.101 g/cm³ [5][6]

Flash Point 173.4 °C [5][6]

Storage Temperature
2-8°C, protected from light,

sealed in dry conditions
[1]

Hazard Identification and GHS Classification
Based on available data, 2-Iodo-5-nitroaniline is classified under the Globally Harmonized

System (GHS) with the following hazards:

Signal Word: Warning[1]

Pictogram: GHS07 (Exclamation Mark)[1]

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]
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H335: May cause respiratory irritation.[1]

Expert Analysis: The causality behind these classifications lies in the chemical nature of

aromatic amines and nitro compounds. The aniline moiety can be readily absorbed and may

cause skin sensitization or irritation. The nitro group contributes to the compound's reactivity

and potential for irritation. While the acute toxicity for this specific isomer is not fully

characterized, related compounds like 2-nitroaniline are classified as acutely toxic (Category 3)

via oral, dermal, and inhalation routes.[2][3] Therefore, it is critical to assume a higher level of

toxicity and prevent all direct contact and aerosol generation.

Exposure Controls and Personal Protective Equipment
(PPE)
A multi-layered approach to exposure prevention is mandatory. This begins with engineering

controls, supplemented by rigorous adherence to PPE protocols.

Engineering Controls:

All handling of solid 2-Iodo-5-nitroaniline and its solutions must be conducted in a properly

functioning chemical fume hood to control airborne concentrations.[2][10][11]

Ensure a safety shower and eyewash station are readily accessible and have been recently

tested.

Personal Protective Equipment (PPE): The selection of PPE must be based on a thorough risk

assessment of the specific procedure being performed.
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Protection Type Specification Rationale and Standards

Eye/Face

Tightly fitting chemical safety

goggles. A face shield should

be worn over goggles if there

is a splash hazard.

Prevents contact from

splashes and airborne dust

particles. Conforms to

standards like EN 166 (EU) or

OSHA 29 CFR 1910.133 (US).

[11][12]

Skin/Body

Chemical-resistant lab coat.

Impervious protective clothing

may be required for larger

quantities or spill cleanup.

Provides a barrier against skin

contact.[10][12]

Hand

Chemical-resistant gloves

(e.g., Nitrile). Glove thickness

and material should be chosen

based on the solvent used and

duration of contact.

Prevents dermal absorption, a

primary exposure route.

Always check manufacturer

data for breakthrough times.

Change gloves immediately if

contaminated.[10][11]

Respiratory

Not typically required if work is

performed within a certified

chemical fume hood. If

weighing outside of a

containment system, a NIOSH-

approved respirator with a

particulate filter is necessary.

Prevents inhalation of dust,

which can cause respiratory

irritation and systemic toxicity.

[10][11]

Standard Operating Procedure: Safe Handling Workflow
Adherence to a systematic workflow is crucial for minimizing exposure risk. The following

protocol outlines the essential steps for handling 2-Iodo-5-nitroaniline in a laboratory setting.
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Phase 1: Preparation

Phase 2: Chemical Handling

Phase 3: Post-Handling & Cleanup

1. Conduct Risk Assessment
- Review SDS

- Identify procedural hazards

2. Don Full PPE
- Goggles/Face Shield

- Lab Coat
- Appropriate Gloves

3. Work in Fume Hood
- Verify hood function

- Keep sash at lowest practical height

4. Handle Compound
- Use smallest quantity necessary

- Avoid generating dust
- Keep container closed when not in use

5. Decontaminate Surfaces
- Clean work area thoroughly

6. Dispose of Waste
- Segregate into labeled hazardous waste containers

7. Doff PPE Correctly
- Remove gloves first, avoiding skin contact

8. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A generalized workflow for safely handling potent chemical compounds.
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Emergency Procedures
Immediate and correct response to an exposure or spill is critical.

This protocol is a self-validating system; if an exposure occurs, it necessitates immediate

medical evaluation regardless of apparent symptom severity.

Inhalation: Immediately move the exposed person to fresh air.[12][13] If breathing is difficult

or has stopped, provide artificial respiration (do not use mouth-to-mouth).[12][13] Seek

immediate medical attention.[2][14]

Skin Contact: Immediately remove all contaminated clothing.[2][3] Wash the affected skin

area with copious amounts of soap and water for at least 15 minutes.[12][13] Seek

immediate medical attention.[2][14]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids to ensure complete irrigation.[10][12][13]

Remove contact lenses if present and easy to do.[12] Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting.[12] Rinse the mouth thoroughly with water.[2] Never give

anything by mouth to an unconscious person.[12] Call a Poison Control Center or doctor

immediately.[2][14]
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Spill Occurs

Assess Spill
- Is it safe to manage?

- Alert personnel

Don Full PPE
(Gloves, Goggles, Lab Coat,

Respirator if needed)

Contain Spill
- Prevent spreading and

entry into drains

Clean Up Procedure
- Cover with inert absorbent or

gently sweep (avoid dust)
- Place in sealed container

Decontaminate Area
- Wash spill surface with

appropriate solvent/detergent

Dispose of Waste
- Label as hazardous waste

- Follow institutional protocols

Response Complete

Click to download full resolution via product page

Caption: A systematic workflow for responding to a chemical spill.
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Detailed Spill Protocol:

Evacuate and Alert: Evacuate non-essential personnel from the immediate area.[2] Alert

colleagues and the laboratory supervisor.

Protect Yourself: Don appropriate PPE, including respiratory protection if dust is present or

the spill is large.[2][15]

Containment: Prevent the spill from spreading or entering drains.[10][12]

Cleanup: For solid spills, avoid creating dust.[10] If appropriate, gently moisten the material

with an inert liquid before carefully sweeping it up.[16] Place all contaminated material into a

clearly labeled, sealable container for hazardous waste.[10][14]

Decontamination: Clean the spill area thoroughly with soap and water or another appropriate

cleaning agent.[16]

Disposal: All cleanup materials and contaminated PPE must be disposed of as hazardous

waste according to institutional and local regulations.[2][12]

Fire and Explosion Hazard Data
Flammability: The compound is combustible, but not highly flammable.[16][17]

Explosion Hazard: Finely dispersed dust can form explosive mixtures in the air.[17]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO₂).[12][18]

Hazardous Combustion Products: Thermal decomposition may produce toxic and corrosive

fumes, including carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[18]

Advice for Firefighters: Firefighters must wear full protective clothing and a self-contained

breathing apparatus (SCBA).[2][12][18] Combat the fire from a sheltered position and cool

any exposed containers with water spray.[10][17]

Storage and Disposal
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Storage: Store in a cool, dry, well-ventilated area designated for hazardous materials.[3][10]

[12] Keep containers tightly closed and sealed.[2][3] The substance should be stored locked

up and protected from light.[1][2] Store away from incompatible materials such as strong

acids and strong oxidizing agents.[14][17][19]

Disposal: Chemical waste must be disposed of in accordance with all applicable federal,

state, and local environmental regulations.[2] Do not mix with other waste.[2] Dispose of the

substance and its container at an approved hazardous waste treatment facility.[12][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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